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Introduction

The presence of nitrosamine impurities in pharmaceutical products is a significant concern for
regulatory agencies worldwide due to their potential carcinogenic effects. For Abbreviated New
Drug Applications (ANDAs), demonstrating control over such impurities is a critical component
of the submission. N-nitroso meropenem is a nitrosamine drug substance-related impurity
(NDSRI) of meropenem, a broad-spectrum carbapenem antibiotic.[1] This document provides
detailed application notes and protocols for the use of N-nitroso meropenem standards in the
context of an ANDA filing, focusing on risk assessment, analytical methodology, and control
strategies.

Nitrosamines are classified as a "cohort of concern” by the International Council for
Harmonisation (ICH) under the M7(R2) guideline due to their high mutagenic and carcinogenic
potential.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have issued
guidance for the industry on the control of nitrosamine impurities in human drugs,
recommending a three-step process:
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» Risk Assessment: Identify and assess the risk of nitrosamine formation in the drug product.

[3]14]

» Confirmatory Testing: If a risk is identified, perform confirmatory testing using sensitive and
validated analytical methods.[3][4]

e Reporting Changes: Implement changes to prevent or reduce the presence of nitrosamine
impurities and report these changes to the regulatory authorities.[3][4][5]

N-nitroso meropenem has been assigned an Acceptable Intake (Al) limit of 1500 ng/day by the
U.S. FDA, placing it in Potency Category 4 for NDSRIs.[1] This Al limit is a critical value for risk
assessment and for setting the specification of the impurity in the drug product.

Risk Assessment for N-nitroso Meropenem
Formation

A thorough risk assessment is the foundation of a successful control strategy for N-nitroso
meropenem in a meropenem ANDA. The assessment should systematically evaluate all
potential sources of nitrosamines and nitrosating agents throughout the manufacturing process
of the drug substance and drug product, as well as during storage.

Potential Sources of Nitrosamine Formation

The formation of N-nitroso meropenem requires the presence of a nitrosating agent and the
secondary amine moiety of meropenem or its precursors.

Potential Sources of Nitrosating Agents:

o Raw Materials and Reagents: Nitrites and other nitrosating agents may be present as
impurities in starting materials, reagents, and solvents used in the synthesis of meropenem.
Recovered solvents, if not properly purified, can also be a source of contamination.[6]

o Excipients: Some excipients used in the formulation of the drug product may contain trace
levels of nitrites.

o Water: The water used in the manufacturing process could be a source of nitrites.
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o Packaging Materials: Certain packaging materials, such as those containing nitrocellulose,
can be a source of nitrosating agents, especially under heat during the blistering process.[7]

Vulnerability of Meropenem:

e The meropenem molecule contains a secondary amine in its pyrrolidine ring, which is
susceptible to nitrosation.

o Degradation of meropenem, particularly through hydrolysis of the (3-lactam ring, could
potentially expose or create new reactive sites for nitrosation.[8][9]

Risk Assessment Workflow

The following workflow can be used to conduct a risk assessment for N-nitroso meropenem:
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N-nitroso Meropenem Risk Assessment Workflow
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A flowchart outlining the risk assessment process for N-nitroso meropenem.
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Forced Degradation Studies

Forced degradation studies can be valuable in assessing the potential for N-nitroso
meropenem formation.[10][11] These studies involve subjecting the meropenem drug
substance and drug product to stress conditions in the presence of a nitrosating agent (e.g.,
sodium nitrite) under acidic conditions to simulate the potential for nitrosamine formation.[10]
The absence of N-nitroso meropenem formation under these stressed conditions can provide
strong evidence to support a low-risk classification.

Analytical Protocol for N-nitroso Meropenem

A highly sensitive and specific analytical method is required for the detection and quantification
of N-nitroso meropenem at levels relevant to the Al limit. Liquid Chromatography with Tandem
Mass Spectrometry (LC-MS/MS) is the most common and suitable technique for this purpose.
[12]

N-nitroso Meropenem Standard

A well-characterized N-nitroso meropenem reference standard is essential for method
development, validation, and routine analysis.[1] This standard is used for instrument
calibration, system suitability testing, and the preparation of spiked samples for accuracy and
precision assessments.

N-nitroso Meropenem Properties:

Property Value

(4R,5S,6S)-3-(((3S,5S)-5-

(dimethylcarbamoyl)-1-nitrosopyrrolidin-3-

IUPAC Name )
yhthio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo0-1-
azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[1]

Molecular Formula C17H24N406S[1]

Molecular Weight 412.46 g/mol [1]

Acceptable Intake (Al) 1500 ng/day[1]
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Sample Preparation

The following is a general protocol for the preparation of a meropenem for injection sample for
LC-MS/MS analysis. This may need to be optimized based on the specific formulation.

o Reconstitution: Reconstitute the meropenem for injection vial with the appropriate volume of
a suitable diluent (e.g., methanol or a mixture of methanol and water).

 Dilution: Further dilute the reconstituted solution to a target concentration of meropenem
(e.g., 1 mg/mL) with the diluent.

o Centrifugation/Filtration: Centrifuge the sample to pellet any insoluble excipients.
Alternatively, filter the diluted sample through a 0.22 um syringe filter (e.g., PVDF) into an LC
vial.[13]

LC-MS/MS Method Parameters (Example)

The following table provides example LC-MS/MS parameters for the analysis of N-nitroso
meropenem. These parameters should be optimized for the specific instrument and column
used.
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Parameter Recommended Setting
LC System UPLC/UHPLC system

C18 reverse-phase column (e.g., 100 x 2.1 mm,
Column

1.8 pm)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Methanol

Start with a high agueous mobile phase, ramp

Gradient up to a high organic mobile phase, and re-
equilibrate.

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40 °C

Injection Volume 5-10puL

Mass Spectrometer

Triple Quadrupole Mass Spectrometer

lonization Source

Electrospray lonization (ESI), Positive Mode

MRM Transitions

Precursor ion (m/z) for N-nitroso meropenem:
~413.1. Product ions would need to be

determined by infusion of the standard.

Collision Energy

To be optimized for each transition.

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines.[14][15] The
validation should demonstrate that the method is suitable for its intended purpose, which is the

quantification of N-nitroso meropenem at trace levels in the meropenem drug product.

Method Validation Parameters and Typical Acceptance Criteria:
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Typical Acceptance

Parameter Description .
Criteria
The ability to assess the ) )
_ ) No interference at the retention
analyte unequivocally in the ) ]
o ] time of N-nitroso meropenem
Specificity presence of components which

may be expected to be

present.

from blank, placebo, and

meropenem.

Limit of Detection (LOD)

The lowest amount of analyte
in a sample which can be
detected but not necessarily

quantitated as an exact value.

Signal-to-noise ratio = 3.

Limit of Quantitation (LOQ)

The lowest amount of analyte
in a sample which can be
quantitatively determined with
suitable precision and

accuracy.

Signal-to-noise ratio = 10. The
LOQ should be sufficiently low
to allow for reliable

quantification below the control

limit.

The ability to elicit test results

which are directly proportional

Correlation coefficient (r2) =

Linearity to the concentration of analyte
in samples within a given 099
range.
The closeness of test results Recovery of spiked N-nitroso
Accuracy obtained by the method to the meropenem in the range of 80-
true value. 120%.
The closeness of agreement
among a series of Repeatability (intra-day
Precision measurements obtained from precision) and intermediate
multiple sampling of the same precision (inter-day precision)
homogeneous sample under with RSD < 15%.
the prescribed conditions.
Range The interval between the upper  From LOQ to at least 150% of

and lower concentration of
analyte in the sample for which

the analytical procedure has a

the specification limit.
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suitable level of precision,

accuracy and linearity.

A measure of its capacity to No significant change in

remain unaffected by small, results with minor variations in
Robustness ) o )

but deliberate variations in flow rate, column temperature,

method parameters. mobile phase composition, etc.

Example Quantitative Data for a Validated NDSRI Method:

The following table presents representative quantitative data from a validated LC-MS/MS
method for an NDSRI, which can be used as a benchmark for the validation of an N-nitroso
meropenem method.[16][17][18]

Validation Parameter Example Result
LOD 0.01 ppm

LOQ 0.03 ppm
Linearity Range 0.03 - 0.5 ppm
Correlation Coefficient (r2) >0.998

Accuracy (Recovery) 95.0% - 105.0%
Precision (RSD) <10%

Genotoxicity of N-nitroso Meropenem

Nitrosamines are generally considered to be genotoxic carcinogens. Their genotoxicity is
mediated by metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver.
[19][20]

Signaling Pathway of Nitrosamine Genotoxicity

The general mechanism of nitrosamine-induced genotoxicity involves the following steps:

¢ Metabolic Activation: The nitrosamine undergoes a-hydroxylation by CYP enzymes.[19][20]
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e Formation of Diazonium lon: The a-hydroxynitrosamine is unstable and decomposes to form
a highly reactive diazonium ion.[19][21]

o DNA Adduct Formation: The diazonium ion is a potent alkylating agent that can react with
DNA bases, primarily at the N7 and O6 positions of guanine, forming DNA adducts.[21]

 DNA Damage and Mutation: These DNA adducts can lead to DNA strand breaks, mutations
during DNA replication, and ultimately, cancer initiation.[19]
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General Pathway of Nitrosamine Genotoxicity
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A simplified diagram of the metabolic activation and genotoxic mechanism of nitrosamines.

Control Strategy and ANDA Submission
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If the risk assessment and confirmatory testing indicate the presence of N-nitroso meropenem,
a control strategy must be implemented and documented in the ANDA submission.

Control Strategy Options

The control strategy should be based on a scientific understanding of the manufacturing
process and the sources of N-nitroso meropenem formation. Options include:

o Raw Material Control: Implementing stricter specifications for nitrites in raw materials,
solvents, and excipients.

e Process Madification: Optimizing reaction conditions (e.g., pH, temperature, use of
scavengers) to minimize the formation of N-nitroso meropenem.

« Purification: Introducing or enhancing purification steps in the drug substance manufacturing
process to remove N-nitroso meropenem.

o Formulation Design: For the drug product, selecting excipients with low nitrite content and
considering the use of antioxidants or other inhibitors of nitrosation.[5]

» Specification: Establishing a specification for N-nitroso meropenem in the drug substance
and/or drug product, with a limit that is justified based on the Al and the maximum daily dose
of meropenem.

ANDA Submission Documentation

The ANDA submission should include a comprehensive report on the N-nitroso meropenem
risk assessment, the analytical method validation report, and a detailed description of the
control strategy. This documentation should demonstrate a thorough understanding of the
potential for nitrosamine contamination and provide assurance that the drug product is safe
and meets all regulatory requirements.

Conclusion

The control of N-nitroso meropenem is a critical aspect of a successful meropenem ANDA
filing. A proactive approach based on a thorough risk assessment, the use of a well-
characterized reference standard, and a validated, sensitive analytical method will ensure
regulatory compliance and the safety of the generic drug product. The protocols and
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information provided in these application notes are intended to guide researchers, scientists,
and drug development professionals in this endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Filing: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15811780/docs#application-of-n-nitroso-meropenem-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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